8-Hydroxy-5,6,7,8-tetrahydroquinoline-3-carbonitrile

• Molecular Formula: C10H10N2O
• Molecular Weight: 174.20 g/mol
• IUPAC Name: 8-hydroxy-5,6,7,8-tetrahydroquinoline-3-carbonitrile
• InChI: InChI=1S/C10H10N2O/c11-5-7-4-8-2-1-3-9(13)10(8)12-6-7/h4,6,9,13H,1-3H2
• InChI Key: VSXFWASHRMRFQB-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C2=C(C1)C=C(C=N2)C#N)O

Description

8-Hydroxy-5,6,7,8-tetrahydroquinoline-3-carbonitrile is a useful research compound. Its molecular formula is C10H10N2O and its molecular weight is 174.20 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

To a solution of 3-cyano-5,6,7,8-tetrahydroquinoline 1-oxide (645 mg, 3.7 mmol) was added dropwise under ice cooling trifluoroacetic anhydride (6.22 g, 4.18 ml, 29.6 mmol). The light yellow solution was stirred at 23° C. for 18 h. The mixture was quenched with 1 N NaOH solution and stirred vigorously for 30 min., then extracted twice with dichloromethane, the combined organic layers were dried over Na2SO4, filtered and evaporated. The residue was purified by silica gel flash chromatography with n-heptane/ethyl acetate to give the 8-hydroxy-5,6,7,8-tetrahydroquinoline-3-carbonitrile (562 mg, 3.23 mmol, 87.1% yield) as a white solid. MS (ISP): m/z=175.1 [(M+H)+].